3,3-Dimethyl-1-(2-nitro-4-(trifluoromethyl)phenyl)azetidin-2-one

• IUPAC Name: 3,3-dimethyl-1-[2-nitro-4-(trifluoromethyl)phenyl]azetidin-2-one
• InChI: InChI=1S/C12H11F3N2O3/c1-11(2)6-16(10(11)18)8-4-3-7(12(13,14)15)5-9(8)17(19)20/h3-5H,6H2,1-2H3
• InChI Key: HBYVRAUVTHVMPD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1=O)C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])C
• Molecular Formula: C12H11F3N2O3
• DSSTOX Substance ID: DTXSID30650456
• Molecular Weight: 288.22 g/mol
• CAS RN: 861881-16-5

Description

3,3-Dimethyl-1-(2-nitro-4-(trifluoromethyl)phenyl)azetidin-2-one is a chemical compound with a wide variety of applications in scientific research and lab experiments. It is a synthetic compound that has been used in the synthesis of a variety of compounds, and it has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Application

• Scientific Field : Pharmaceutical Science.
• Summary of Application : This compound has shown promising results in antimicrobial screening, with its effects being comparable to those of established drugs such as amoxicillin and fluconazole. It has been evaluated against strains like T. harzianum and A. niger.
• Results : The synthesized molecules showed good antimicrobial potential, with effects comparable to those of the reference drugs.

Electrophilic CF3-transfer Reagent

• Scientific Field : Organic Chemistry.
• Summary of Application : This compound acts as an electrophilic CF3-transfer reagent for direct, mild, and efficient trifluoromethylation.
• Results : The compound has been described as easily accessible and efficient for trifluoromethylation.

C-C Bond Forming Reagents

• Scientific Field : Organic Chemistry.
• Summary of Application : This compound is used as a reagent in the formation of carbon-carbon (C-C) bonds.
• Results : The compound has been described as easily accessible for C-C bond formation.

Trifluoromethylation of Various Compounds

• Scientific Field : Organic Chemistry.
• Summary of Application : This compound is used for the trifluoromethylation of a variety of compounds including secondary and primary aryl- and alkylphospines, phenols, peptides containing cysteine residues by SPPS and electrophilic S-trifluoromethylation.
• Results : The compound has been described as easily accessible and efficient for trifluoromethylation.

C-C Bond Formation

• Scientific Field : Organic Chemistry.
• Summary of Application : This compound is used as a reagent in the formation of carbon-carbon (C-C) bonds.
• Results : The compound has been described as easily accessible for C-C bond formation.

Trifluoromethylation of Various Compounds

• Scientific Field : Organic Chemistry.
• Summary of Application : This compound is used for the trifluoromethylation of a variety of compounds including secondary and primary aryl- and alkylphospines, phenols, peptides containing cysteine residues by SPPS and electrophilic S-trifluoromethylation.
• Results : The compound has been described as easily accessible and efficient for trifluoromethylation.

Synthesis routes and methods

Procedure details

To a mixture of 3-chloro-2,2-dimethyl-N-(2-nitro-4-(trifluoromethyl)phenyl)propanamide (3.24 g, 10.0 mmol, 1.0 equiv) in acetone (100 mL) was added K2CO3 (3.5 g, 25.0 mmol, 2.5 equiv). The mixture was heated to 50° C. for 48 h. After filtering, the solvent was removed in vacuo and the resulting residue purified by silica gel chromatography (1:10 hexanes:EtOAc to 1:5 hexanes:EtOAc) to afford lactam 3. MS (MH+) 289.1; Calculated 289.1 for C12H12F3N2O3.